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Compound of Interest

Compound Name: (Rac)-Carbidopa-13C,d3

Cat. No.: B12413056 Get Quote

This technical guide provides an in-depth overview of (Rac)-Carbidopa-13C,d3, a stable

isotope-labeled form of Carbidopa, for researchers, scientists, and drug development

professionals. This document covers its supply and availability, its role in studying the Aryl

Hydrocarbon Receptor (AhR) signaling pathway, and experimental protocols for its application.

Supplier and Availability of (Rac)-Carbidopa-13C,d3
(Rac)-Carbidopa-13C,d3 is a specialized chemical used as a reference standard in analytical

method development, validation, and quality control during drug development.[1] Its availability

is limited to specialized chemical suppliers. Below is a summary of known suppliers and the

availability of (Rac)-Carbidopa-13C,d3 and closely related isotopically labeled analogues.
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Biological Context: Carbidopa as an AhR Agonist
Recent research has identified Carbidopa as a modulator of the Aryl Hydrocarbon Receptor

(AhR), a ligand-activated transcription factor involved in regulating xenobiotic metabolism and

immune responses.[2] Carbidopa's interaction with AhR has been shown to suppress the

expression of Indoleamine 2,3-dioxygenase 1 (IDO1), an enzyme implicated in tumor immune

evasion, particularly in pancreatic cancer.[2]

The use of stable isotope-labeled compounds like (Rac)-Carbidopa-13C,d3 is crucial for

metabolic research, allowing for the tracing of molecules through biological pathways and

serving as internal standards for accurate quantification in mass spectrometry-based studies.[3]

The incorporation of ¹³C and deuterium is not expected to alter the fundamental biological

activity of the molecule, making the experimental findings on unlabeled Carbidopa directly

relevant to the application of its isotopically labeled form in research.

Carbidopa-Induced AhR Signaling Pathway
Upon entering the cell, Carbidopa binds to and activates the AhR. This activation leads to the

translocation of the AhR complex to the nucleus, where it can influence gene expression. One

of the key downstream effects of Carbidopa-mediated AhR activation is the suppression of

IDO1 expression. This occurs through both direct transcriptional regulation and indirect

interference with the JAK/STAT signaling pathway, which is a known inducer of IDO1.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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